3-fluoro-N-[(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
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Description
Scientific Research Applications
Synthesis and Electrophysiological Activity
A study focused on the synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, demonstrating their cardiac electrophysiological activity. These compounds were shown to possess potency in vitro comparable to that of known selective class III agents, indicating their potential use in addressing cardiac arrhythmias through electrophysiological modulation (Morgan et al., 1990).
Antimicrobial Applications
Research into fluorobenzamides containing thiazole and thiazolidine showcased promising antimicrobial analogs. The introduction of a fluorine atom significantly enhanced antimicrobial activity against a variety of bacterial and fungal strains. This suggests the compound's utility in developing new antimicrobial agents with improved efficacy (Desai, Rajpara, & Joshi, 2013).
Anti-Microbial Screening
The synthesis of novel 3-fluoro substituted sulphonamide benzothiazole compounds for anti-microbial screening revealed a broad spectrum of pharmacologically therapeutic potentials. These compounds exhibit a wide range of biodynamic properties, offering new avenues for potent biodynamic agents (Jagtap et al., 2010).
Radiosynthesis for Clinical Imaging
Automated radiosynthesis of 18F-labeled tracers, including compounds containing the 3-fluoro-2-hydroxypropyl moiety, for clinical applications in imaging hypoxia and tau pathology demonstrates the chemical's utility in medical diagnostics and research (Ohkubo et al., 2021).
Inhibition of PI3Kα and mTOR
A potent and efficacious inhibitor of PI3Kα and mTOR, N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, showcases the compound's relevance in cancer research and therapy. It addresses the metabolic deacetylation challenge, offering insights into metabolic stability improvements for therapeutic agents (Stec et al., 2011).
Synthesis for Biological and Pharmacological Screening
The synthesis of bioactive molecules, including fluoro substituted benzothiazoles, for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, further illustrates the compound's versatility in drug development and pharmacological research (Patel et al., 2009).
Properties
IUPAC Name |
3-fluoro-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O3S2/c1-3-9-21-15-8-7-14(26(2,23)24)11-16(15)25-18(21)20-17(22)12-5-4-6-13(19)10-12/h4-8,10-11H,3,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COVCBIJZDMAEPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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